Cas no 1361823-92-8 (4-(2,3-Dichlorophenyl)-2-fluoropyridine)
4-(2,3-Dichlorophenyl)-2-fluoropyridine Chemical and Physical Properties
Names and Identifiers
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- 4-(2,3-Dichlorophenyl)-2-fluoropyridine
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- Inchi: 1S/C11H6Cl2FN/c12-9-3-1-2-8(11(9)13)7-4-5-15-10(14)6-7/h1-6H
- InChI Key: BKMLLRZSHBAUCL-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1C1C=CN=C(C=1)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 215
- XLogP3: 4.2
- Topological Polar Surface Area: 12.9
4-(2,3-Dichlorophenyl)-2-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023029145-250mg |
4-(2,3-Dichlorophenyl)-2-fluoropyridine |
1361823-92-8 | 97% | 250mg |
666.40 USD | 2021-06-10 | |
| Alichem | A023029145-500mg |
4-(2,3-Dichlorophenyl)-2-fluoropyridine |
1361823-92-8 | 97% | 500mg |
970.20 USD | 2021-06-10 | |
| Alichem | A023029145-1g |
4-(2,3-Dichlorophenyl)-2-fluoropyridine |
1361823-92-8 | 97% | 1g |
1,696.80 USD | 2021-06-10 |
4-(2,3-Dichlorophenyl)-2-fluoropyridine Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 4-(2,3-Dichlorophenyl)-2-fluoropyridine
4-(2,3-Dichlorophenyl)-2-fluoropyridine: A Comprehensive Overview
4-(2,3-Dichlorophenyl)-2-fluoropyridine (CAS No. 1361823-92-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a dichlorophenyl group and a fluorine substituent. The combination of these functional groups imparts distinctive electronic and chemical properties to the molecule, making it a valuable component in advanced chemical systems.
The synthesis of 4-(2,3-Dichlorophenyl)-2-fluoropyridine involves a series of carefully controlled reactions that ensure the precise placement of substituents on the pyridine ring. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels, which are critical for its use in demanding applications. The compound's stability under various conditions has also been extensively studied, providing insights into its suitability for different chemical environments.
One of the most notable applications of 4-(2,3-Dichlorophenyl)-2-fluoropyridine is in the field of agrochemicals. Its ability to act as a selective herbicide has been validated through numerous field trials, demonstrating its effectiveness in controlling specific weed species without adversely affecting crops. This property is particularly valuable in modern agriculture, where sustainable pest management practices are increasingly emphasized.
In addition to its agricultural applications, 4-(2,3-Dichlorophenyl)-2-fluoropyridine has found significant use in materials science. Its unique electronic properties make it an excellent candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. Recent studies have explored its potential as a charge transport layer material, where its ability to facilitate efficient electron movement could enhance device performance.
The environmental impact of 4-(2,3-Dichlorophenyl)-2-fluoropyridine has also been a focus of recent research. Studies have shown that the compound undergoes rapid degradation under sunlight and microbial action, reducing its persistence in the environment. This biodegradability is a critical factor in assessing its safety for agricultural and industrial applications.
Furthermore, 4-(2,3-Dichlorophenyl)-2-fluoropyridine has shown promise in the pharmaceutical industry as a building block for drug development. Its ability to interact with specific biological targets makes it a valuable component in the design of new therapeutic agents. Researchers are currently exploring its potential as an anti-inflammatory agent and as a component in antiviral therapies.
The development of efficient analytical methods for the characterization of 4-(2,3-Dichlorophenyl)-2-fluoropyridine has also been an area of active research. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been optimized to provide accurate and reliable data on the compound's purity and stability.
In conclusion, 4-(2,3-Dichlorophenyl)-2-fluoropyridine (CAS No. 1361823-92-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new uses and improve existing ones, this compound is poised to play an even greater role in advancing technological and scientific innovation.
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